Cas no 37830-90-3 (4,5-Dimethyl-1,3-dioxol-2-one)

• Product Name: 4,5-Dimethyl-1,3-dioxol-2-one
• CAS No: 37830-90-3
• MF: C₅H₆O₃
• MW: 114.099341869354
• MDL: MFCD00135139
• CID: 54767
• PubChem ID: 142210
• Update Time: 2025-04-18

4,5-Dimethyl-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-1,3-dioxol-2-one
• DMDO
• 1,3-DIOXOL-2-ONE,4,5-DIMETHYL-
• 3-dioxol-2-one
• 4,5-Dimethyl-1,3-dio
• 4,5-DIMETHYL-1,3-DIOXAL-2-ONE
• 4,5-DIMETHYL-1,3-DIOXO-2-ONE
• 4,5-dimethyl-1,3-dioxolene-2-one
• 4,5-dimethyl-2-oxo-1,3-dioxole
• 4,5-dimethyl-2-oxo-1,3-dioxolene
• 5-Dimethyl-1,3-dioxol-2-one
• DIMETHYLDIOXOLONE
• Dimethylvinylene carbonate
• Olmesartan Medoxomil Impurity 36
• 4,5-dimethyl-1,3-dioxolen-2-one
• 1,3-Dioxol-2-one, 4,5-dimethyl-
• QYIOFABFKUOIBV-UHFFFAOYSA-N
• 4,5-Dimethyl-[1,3]dioxol-2-one
• PubChem2328
• dimethyl-1,3-dioxol-2-one
• KSC497A0R
• Jsp006664
• QYIOFABFKUOIBV-UHFFFAOYSA-
• 4,5-dimethyl-1,3-dioxole-2-one
• SBB017270
• 4
• FCH918288
• FT-0639416
• CS-W013644
• 37830-90-3
• EN300-124927
• InChI=1/C5H6O3/c1-3-4(2)8-5(6)7-3/h1-2H3
• SCHEMBL27696
• 4,5-Dimethyl-2H-1,3-dioxol-2-one
• J-514098
• dimethyl-2H-1,3-dioxol-2-one
• AC-1826
• A6444
• AS-10965
• AKOS003382144
• MFCD00135139
• DTXSID70958862
• SB41033
• SY021193
• 4,5-Dimethyl-1,3-dioxol-2-one #
• D1920
• 4,5-Dimethyl-1,3-dioxen-2-one
• DB-002553

• MDL： MFCD00135139
• Inchi： 1S/C5H6O3/c1-3-4(2)8-5(6)7-3/h1-2H3
• InChI Key： QYIOFABFKUOIBV-UHFFFAOYSA-N
• SMILES： O1C(=O)OC(C)=C1C

Computed Properties

• Exact Mass: 114.03200
• Monoisotopic Mass: 114.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: White powder
• Density: 1.181 g/cm3
• Melting Point: 78.0 to 81.0 deg-C
• Boiling Point: 130°C/6mmHg(lit.)
• Flash Point: 55.8 °C
• Refractive Index: 1.454
• PSA: 43.35000
• LogP: 0.84960

4,5-Dimethyl-1,3-dioxol-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38